2-(4-chloro-2-methylphenoxy)-N'-(propan-2-ylidene)acetohydrazide

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-(propan-2-ylideneamino)acetamide
• InChI: InChI=1S/C12H15ClN2O2/c1-8(2)14-15-12(16)7-17-11-5-4-10(13)6-9(11)3/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key: AIDLPFZHLYDEMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NN=C(C)C
• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol
• CAS No.: 51496-72-1

Description

2-(4-chloro-2-methylphenoxy)-N'-(propan-2-ylidene)acetohydrazide is a useful research compound. Its molecular formula is C12H15ClN2O2 and its molecular weight is 254.71g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been utilized as a precursor for synthesizing novel imines and thiazolidinones, characterized by spectral studies, and evaluated for antimicrobial activities. These studies highlight its potential as a building block for developing compounds with significant biological activities (Fuloria et al., 2009).

Antimicrobial and Anti-inflammatory Applications

• Research on the derivatives of this compound, specifically 2, 5-disubstituted 1, 3, 4-oxadiazole derivatives, showed promising analgesic and anti-inflammatory activities. These derivatives were synthesized and characterized, demonstrating significant effects in rodent studies, which suggests a potential for therapeutic applications in pain management and inflammation (Dewangan et al., 2015).

Nonlinear Optical Properties

• A study on the nonlinear optical properties of hydrazones derived from this compound indicated their potential for optical device applications, such as optical limiters and switches. The research found that certain derivatives exhibit significant two-photon absorption, highlighting their relevance in the development of optical materials (Naseema et al., 2010).

Anticancer Potential

• Another area of interest is the synthesis of aryloxyacetic acid hydrazide derivatives from this compound, which were evaluated for their anticancer activities. Some derivatives showed strong growth inhibition against various cancer cell lines, indicating the compound's potential as a scaffold for developing new anticancer agents (Şenkardeş et al., 2021).

Antileishmanial Activity

• The compound and its analogues were also explored for antileishmanial activity, with some showing promising results against Leishmania donovani. This suggests potential applications in developing treatments for leishmaniasis, a parasitic disease (Ahsan et al., 2016).